Cas no 1805264-70-3 (3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde)

3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde is a versatile compound with unique structural features. It offers enhanced reactivity due to the halogen substituents, which facilitate a variety of synthetic transformations. This compound is suitable for the synthesis of biologically active molecules and pharmaceuticals, exhibiting high selectivity and efficiency in organic synthesis.
3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde structure
1805264-70-3 structure
Product Name:3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde
CAS No:1805264-70-3
MF:C7H3ClF2INO
MW:317.459100008011
CID:4867472
Update Time:2025-07-16

3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde
    • Inchi: 1S/C7H3ClF2INO/c8-4-1-3(2-13)7(11)12-5(4)6(9)10/h1-2,6H
    • InChI Key: GLSNJUQFBQHEFU-UHFFFAOYSA-N
    • SMILES: IC1=C(C=O)C=C(C(C(F)F)=N1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 195
  • XLogP3: 2.3
  • Topological Polar Surface Area: 30

3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029052568-1g
3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde
1805264-70-3 97%
1g
$1,445.30 2022-04-01

Additional information on 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde

Introduction to 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde (CAS No. 1805264-70-3)

3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805264-70-3, is a pyridine derivative featuring a unique structural arrangement that makes it a valuable intermediate in the synthesis of biologically active molecules. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, an iodine atom, and an aldehyde moiety, endows this compound with distinct chemical properties that are highly conducive to further functionalization and derivatization.

The structural configuration of 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde positions it as a versatile building block for the development of novel therapeutic agents. The pyridine core is a well-documented scaffold in drug discovery, with numerous examples of its application in the design of small-molecule inhibitors and activators targeting various biological pathways. The specific substitution pattern on this core structure—chloro at the 3-position, difluoromethyl at the 2-position, iodine at the 6-position, and an aldehyde group at the 5-position—provides multiple sites for chemical manipulation, enabling chemists to explore diverse structural modifications.

In recent years, there has been growing interest in fluorinated and halogenated pyridines due to their enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The difluoromethyl group, in particular, is recognized for its ability to increase lipophilicity and metabolic resistance, making it a popular choice in medicinal chemistry for optimizing drug-like properties. Similarly, the iodopyridine moiety offers opportunities for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of complex molecular architectures.

The aldehyde functionality present in 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde serves as a reactive handle for forming amide or imine bonds upon reaction with nucleophiles. This reactivity is particularly useful in the synthesis of peptidomimetics and other bioactive molecules where precise control over molecular connectivity is essential. Furthermore, the combination of electron-withdrawing groups (chloro and difluoromethyl) and electron-donating elements (iodine) creates a balanced electronic environment that can influence both the reactivity and selectivity of subsequent chemical transformations.

Current research in the field of medicinal chemistry has highlighted the potential of 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde as a precursor for developing novel therapeutic entities. For instance, studies have demonstrated its utility in generating kinase inhibitors targeting diseases such as cancer and inflammation. The pyridine scaffold is frequently found in kinase inhibitors due to its ability to mimic ATP binding pockets within enzyme active sites. By leveraging the structural features of this compound, researchers aim to develop molecules with improved potency and selectivity over existing treatments.

Another area where 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde shows promise is in the development of antiviral agents. The increasing prevalence of resistant viral strains has necessitated the exploration of new chemical scaffolds capable of disrupting viral replication cycles. Pyridine derivatives have been extensively studied for their antiviral properties, with modifications such as halogenation and fluorination enhancing their efficacy against RNA viruses. The unique combination of substituents in this compound may contribute to its ability to interact with viral enzymes or receptors while minimizing off-target effects.

The synthesis of 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies often include halogenation reactions to introduce or modify halogen atoms on the pyridine ring, followed by protection-deprotection steps to control reactivity at different positions. The introduction of the difluoromethyl group typically requires specialized reagents or catalytic systems due to its sensitivity toward over-fluorination or side reactions. Similarly, the placement of the iodine atom often necessitates careful control over reaction conditions to avoid unwanted polyhalogenation products.

In industrial settings, large-scale production of 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde must balance cost-effectiveness with environmental considerations. Green chemistry principles are increasingly being applied to minimize waste generation and reduce reliance on hazardous reagents or solvents. For example, catalytic methods that enable selective functionalization without excessive byproduct formation are preferred over traditional multi-step synthetic routes. Additionally, solvent recovery systems and efficient purification techniques help enhance sustainability while maintaining high product quality standards.

The analytical characterization of 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about molecular structure, purity assessment, and impurity profiling. High-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC/MS) are commonly employed for quantitative analysis during process optimization and quality control stages. Ensuring compliance with regulatory standards requires rigorous analytical validation protocols to demonstrate batch-to-batch consistency.

The pharmaceutical industry continues to invest heavily in research aimed at uncovering new applications for compounds like 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxaldehyde. Collaborative efforts between academic institutions and biotechnology companies have led to innovative approaches in drug discovery pipelines where computational modeling plays a critical role in predicting biological activity before experimental validation becomes necessary. By integrating knowledge from structure-based drug design with high-throughput screening assays, difluoromethoxy-substituted pyridines offer exciting possibilities for next-generation therapeutics targeting unmet medical needs.

In conclusion, 3-Chloro - 2 - (difluoro methyl ) - 6 - iodo py rid ine - 5 - car box al de hyde ( CAS No .1805264 -70 -3 ) stands out as a structurally complex yet versatile intermediate with significant potential across multiple therapeutic areas . Its unique substitution pattern provides ample opportunities for further chemical elaboration , making it an invaluable tool for medicinal chemists seeking novel molecular architectures . As research progresses ,this compound will likely continue to play an important role in advancing pharmaceutical innovation through both academic exploration and industrial application .

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